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Compound of Interest

Compound Name: ZG-10

cat. No.: B1456727

An In-Depth Technical Guide on the Preclinical Profile of ZG-10 (JNK-IN-2)

This technical guide provides a comprehensive overview of the available in vitro data for ZG-
10, a c-Jun N-terminal kinase (JNK) inhibitor. The information is intended for researchers,
scientists, and professionals in the field of drug development. To date, publicly accessible data
on the in vivo studies of ZG-10 is limited.

Introduction to ZG-10

ZG-10, also identified as JNK-IN-2, is a small molecule inhibitor targeting the c-Jun N-terminal
kinase (JNK) family of proteins. The JNK signaling pathway is a critical component of the
mitogen-activated protein kinase (MAPK) cascade and is implicated in a variety of cellular
processes, including stress responses, apoptosis, and inflammation. Dysregulation of the JNK
pathway has been associated with numerous diseases, including cancer, making it a target of
interest for therapeutic intervention. ZG-10 has been evaluated in vitro for its inhibitory activity
against JNK isoforms and its cytotoxic effects across a broad panel of cancer cell lines.

In Vitro Studies

The in vitro evaluation of ZG-10 has focused on its direct inhibitory effect on JNK isoforms and
its anti-proliferative activity in cancer cells.

Kinase Inhibition Profile

ZG-10 demonstrates inhibitory activity against the three main JNK isoforms. The half-maximal
inhibitory concentrations (IC50) are summarized in the table below.
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Target IC50 (nM)
JNK1 809

JINK2 1140
JNK3 709

Table 1: Kinase inhibitory activity of ZG-10

against JNK isoforms.

Anti-proliferative Activity in Cancer Cell Lines

ZG-10 has been screened against a diverse panel of cancer cell lines, revealing a range of
cytotoxic responses. The IC50 and Area Under the Curve (AUC) values for a selection of cell
lines from the Genomics of Drug Sensitivity in Cancer (GDSC) database are presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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